Cas no 2227729-97-5 ((1R)-2-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol
• CAS No: 2227729-97-5
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6008271
• PubChem ID: 95944459
• Update Time: 2025-06-10

(1R)-2-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol
• 2227729-97-5
• EN300-1784155

• Inchi： 1S/C10H13N3O/c1-13-6-12-8-4-7(10(14)5-11)2-3-9(8)13/h2-4,6,10,14H,5,11H2,1H3/t10-/m0/s1
• InChI Key： VJFYTLBXQTUZQX-JTQLQIEISA-N
• SMILES： O[C@@H](CN)C1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.1Ų

Additional information on (1R)-2-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol

Chemical Profile of (1R)-2-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol (CAS No. 2227729-97-5)

CAS No. 2227729-97-5 refers to a specialized organic compound belonging to the class of substituted benzodiazolines. This compound, (1R)-2-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The presence of a chiral center at the (1R) configuration and the incorporation of a hydroxyl group in its molecular framework contribute to its distinct chemical and pharmacological properties.

The molecular structure of this compound consists of a benzodiazoline core substituted with an amino group at the 2-position and an ethyl chain terminated with a hydroxyl moiety. The 1-methyl substitution on the benzodiazoline ring enhances its stability and influences its electronic distribution, which is critical for understanding its interaction with biological targets. Such structural motifs are frequently explored in the development of novel pharmaceutical agents due to their ability to modulate enzyme activity and receptor binding.

In recent years, research has highlighted the importance of benzodiazoline derivatives in addressing various therapeutic challenges. The compound (1R)-2-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol has been investigated for its potential role in modulating central nervous system (CNS) activity. Studies suggest that derivatives of this class may exhibit anxiolytic, sedative, and neuroprotective effects, making them promising candidates for further development in psychiatric and neurodegenerative disorders.

One of the key areas of interest is the interaction of this compound with neurotransmitter systems, particularly those involving GABA (gamma-amino butyric acid) receptors. The benzodiazoline scaffold is known to interact with these receptors, potentially enhancing their affinity for endogenous GABA or modulating GABAergic signaling pathways. This mechanism is relevant for conditions such as anxiety disorders, epilepsy, and sleep disturbances. The (1R) configuration is particularly significant as chirality can profoundly influence pharmacokinetic and pharmacodynamic profiles.

Advances in computational chemistry have enabled more precise predictions of the biological activity of this compound. Molecular docking studies indicate that (1R)-2-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol may interact with various protein targets, including enzymes involved in metabolic pathways and receptors mediating pain perception. These interactions could underpin its potential therapeutic utility beyond CNS applications.

The synthesis of this compound presents unique challenges due to its complex stereochemistry. Efficient synthetic routes have been developed that leverage asymmetric hydrogenation techniques to achieve high enantiomeric purity. The hydroxyl group at the terminal position also necessitates careful handling during synthesis to prevent unwanted side reactions or degradation.

In vitro studies have begun to elucidate the mechanism of action of this derivative. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress, which are relevant for conditions such as rheumatoid arthritis or neuroinflammation. These findings align with emerging trends in drug discovery that aim to develop multifunctional agents targeting multiple disease pathways simultaneously.

The pharmacokinetic profile of (1R)-2-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol is another critical aspect being evaluated. Factors such as solubility, bioavailability, and metabolic stability are being assessed to determine its feasibility as a drug candidate. Comparative studies with related compounds have provided insights into optimizing these parameters for better clinical outcomes.

Future research directions include exploring the compound's potential in preclinical models relevant to CNS disorders and inflammation-mediated diseases. Long-term studies will be essential to assess its safety profile and efficacy in vivo. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be crucial in translating laboratory findings into tangible therapeutic benefits.

The growing interest in heterocyclic compounds like benzodiazolines underscores their versatility as pharmacophores. The unique combination of structural features in (1R)-2-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yI)ethan-l-l ol positions it as a valuable scaffold for medicinal chemistry innovation. As research progresses, this compound may contribute significantly to addressing unmet medical needs across multiple therapeutic domains.